N-[1-(3-Cyanopyrazin-2-yl)azetidin-3-yl]-N-methyl-4-methylsulfanylbenzamide

• IUPAC Name: N-[1-(3-cyanopyrazin-2-yl)azetidin-3-yl]-N-methyl-4-methylsulfanylbenzamide
• InChI: InChI=1S/C17H17N5OS/c1-21(17(23)12-3-5-14(24-2)6-4-12)13-10-22(11-13)16-15(9-18)19-7-8-20-16/h3-8,13H,10-11H2,1-2H3
• InChI Key: MFRZWCATGJEYOO-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NC=CN=C2C#N)C(=O)C3=CC=C(C=C3)SC
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the use of semi/thio carbazides and sodium acetate mixed with water, followed by the addition of substituted aldehydes in methanol at room temperature. The singlet (s) signals between 5.44–5.45 δ ppm showing the presence of -CH of the azetidine ring were validated in synthesized derivatives at 2.85–3.25 δ ppm.

Molecular Structure Analysis

The molecular structure of this compound includes an azetidine ring, which is indicated by the singlet (s) signals between 5.44–5.45 δ ppm.

Scientific Research Applications

Discovery of Anticancer Agents

Research into novel compounds often explores their potential as anticancer agents. For example, the discovery of AZD4877, a kinesin spindle protein inhibitor, shows the process of identifying compounds with significant biochemical potency and suitable pharmaceutical properties for clinical development against cancer. Such studies involve assessing the compound's ability to arrest cells in mitosis, leading to cellular death, and evaluating its pharmacokinetic profile and in vivo efficacy (Theoclitou et al., 2011) link.

Anticonvulsant Activity

Another area of research is the evaluation of compounds for their anticonvulsant effects. Studies have shown that specific 4-aminobenzamides demonstrate anticonvulsant activity in animal models, suggesting a potential therapeutic application for neurological conditions (Clark et al., 1984) link.

Synthesis and Pharmacological Activity

The synthesis and pharmacological activity of compounds, particularly those involving azetidinones, have been explored for their antidepressant and nootropic effects. This indicates a broader interest in developing central nervous system (CNS) active agents for therapeutic use (Thomas et al., 2016) link.

Gene-Directed Enzyme Prodrug Therapy (GDEPT)

Some compounds have been evaluated as prodrugs for GDEPT, targeting specific enzymes for the activation of anticancer treatments. This research demonstrates the potential for designing compounds that can be selectively activated within the tumor microenvironment to minimize systemic toxicity (Friedlos et al., 1997) link.